Telluroxozinc

• CAS: 1315-11-3
• Molecular Formula: TeZn
• Molecular Weight: 193.0 g/mol
• SMILES: [Zn]=[Te]
• InChI: InChI=1S/Te.Zn
• InChIKey: NSRBDSZKIKAZHT-UHFFFAOYSA-N

ZnTe (CAS 1315-11-3) is a II-VI semiconductor with a direct bandgap of 2.26 eV, critical for green-spectrum optoelectronics, THz photonics, and thermoelectrics where generic II-VI substitution causes device failure. • Direct bandgap 2.26 eV targets green emission (~550 nm); CdTe (1.50 eV) or ZnSe (2.62 eV) substitution fails. • p-type hole mobility up to 6500 cm²/V·s outperforms ZnO for high-speed photodetectors. • ZnTe precipitates in PbTe achieve ZT > 1.7 at 700 K for waste heat recovery. • Refractive index ~3.04 enables efficient THz generation via optical rectification. Supplied at ≥99.99% purity with full traceability.

Telluroxozinc (ZnTe) Procurement and Properties

Telluroxozinc, chemically designated as zinc telluride (ZnTe, CAS 1315-11-3), is a II-VI compound semiconductor characterized by a direct bandgap of approximately 2.26 eV at room temperature and a cubic zinc-blende crystal structure . It is widely employed in optoelectronics, thermoelectrics, and photovoltaics due to its favorable charge transport properties and ease of p-type doping . The material exhibits a density of ~6.34 g/cm³ and a melting point of 1240°C, and is commercially available in high-purity forms (e.g., 99.99% metals basis) suitable for research and device fabrication [1].

▸ Direct bandgap for green-wavelength optoelectronic research

▸ High-purity grade available for device fabrication

▸ Reported high hole mobility supports p-channel device research

• [1] ChemicalBook. 1315-11-3 Zinc telluride. (2025). View Source

Why Generic ZnTe Substitution Fails

Generic substitution of ZnTe with other II-VI semiconductors like CdTe, ZnSe, or ZnO is not feasible due to significant and quantifiable differences in critical optoelectronic and transport parameters. Substituting CdTe for ZnTe reduces the direct bandgap from ~2.26 eV to ~1.50 eV, shifting the absorption edge into the near-infrared and fundamentally altering device spectral response [1]. Conversely, replacing ZnTe with ZnSe increases the bandgap to ~2.62 eV, rendering it unsuitable for visible-range light emission and detection where ZnTe is specifically tailored [1]. Furthermore, ZnTe exhibits a markedly higher hole mobility (up to 6500 cm²/V·s at 35 K) compared to common alternatives like ZnO, directly impacting charge transport efficiency in thin-film transistors and photodetectors [2]. These parameter mismatches necessitate precise material selection; a generic substitution leads to suboptimal efficiency, altered operational windows, and potential device failure.

Bandgap mismatch: CdTe and ZnSe emit outside the green spectral region, limiting direct substitution.

Hole mobility gap: Lower mobility alternatives degrade switching speed and detector sensitivity in p-channel devices.

Refractive index shift: ZnTe’s higher index alters optical confinement and phase matching relative to CdTe.

• [1] Thutupalli, G. K. M., & Tomlin, S. G. (1976). The optical properties of thin films of cadmium and zinc selenides and tellurides. Journal of Physics D: Applied Physics, 9(11), 1639–1646. View Source
• [2] Aven, M., & Segall, B. (1967). Mobility of Holes and Interaction between Acceptor Defects in ZnTe. Journal of Applied Physics, 38(11), 4410–4413. View Source

ZnTe vs. Analogous Semiconductors

Direct Bandgap: ZnTe vs. CdTe and ZnSe

ZnTe possesses a direct bandgap of 2.23–2.26 eV, which positions it between the narrower bandgap of CdTe (~1.50 eV) and the wider bandgap of ZnSe (~2.62 eV). This intermediate bandgap enables ZnTe to efficiently absorb and emit light in the visible green spectrum, a region where CdTe and ZnSe are either too absorbing or too transparent [1].

Direct bandgap

Head-to-head

ZnTe 2.23–2.26 eV vs CdTe 1.50 eV / ZnSe 2.62 eV

Enables green-wavelength optoelectronic research

Thin polycrystalline films at RT; cited

Evidence Dimension	Direct bandgap (Eg)
Target Compound Data	2.23 eV to 2.26 eV
Comparator Or Baseline	CdTe: 1.50 eV; ZnSe: 2.62 eV
Quantified Difference	ZnTe bandgap is 0.73–0.76 eV wider than CdTe and 0.36–0.39 eV narrower than ZnSe
Conditions	Thin polycrystalline films at room temperature

Why This Matters

This precise bandgap is critical for green-wavelength optoelectronics; using a generic analog like CdTe or ZnSe would shift the operational wavelength outside the desired visible spectrum, necessitating ZnTe specifically for applications like green LEDs and laser diodes.

• [1] Thutupalli, G. K. M., & Tomlin, S. G. (1976). The optical properties of thin films of cadmium and zinc selenides and tellurides. Journal of Physics D: Applied Physics, 9(11), 1639–1646. View Source

ZnTe Hole Mobility

In p-type ZnTe, hole mobility is a key differentiator. Electrical transport studies have measured a maximum hole mobility of 6500 cm²/V·sec at 35 K, with an effective mass ratio of 0.6 for the best fit to experimental data [1]. While direct head-to-head mobility comparisons under identical conditions are not available across all analogs, this value is notably higher than typical hole mobilities reported for polycrystalline CdTe and ZnO, indicating ZnTe's potential for superior performance in p-channel field-effect transistors and other hole-transport-dependent devices.

Hole mobility

Class-level

6500 cm²/V·s at 35 K (p-type ZnTe)

Reported high μh supports p-channel device research

Class-level inference; varies with doping and temperature

Evidence Dimension	Hole mobility (μh)
Target Compound Data	6500 cm²/V·sec (at 35 K, with effective mass ratio 0.6)
Comparator Or Baseline	CdTe (typical polycrystalline μh ~100 cm²/V·s); ZnO (typical μh < 10 cm²/V·s)
Quantified Difference	ZnTe hole mobility is >1 order of magnitude higher than typical CdTe and >2 orders higher than ZnO
Conditions	Electrical transport studies in p-type ZnTe; temperature range 80-500 K; LO phonon scattering limited

Why This Matters

High hole mobility is essential for efficient charge collection and fast switching speeds in thin-film transistors and photodetectors; selecting a lower-mobility alternative would degrade device speed and sensitivity.

• [1] Aven, M., & Segall, B. (1967). Mobility of Holes and Interaction between Acceptor Defects in ZnTe. Journal of Applied Physics, 38(11), 4410–4413. View Source

ZnTe Quantum Dot PLQY

Colloidal ZnTe quantum dots (QDs) exhibit a photoluminescence quantum yield (PLQY) of ≥50% , which can be enhanced to >60% in spherical quantum well structures (ZnSe/ZnTe/ZnSe) [1]. In contrast, simpler ZnTe/ZnSe core-shell QDs show a lower PLQY of up to ~25% [2]. This demonstrates that pristine ZnTe QDs have a high intrinsic emission efficiency, making them a strong candidate for visible-light emitting applications where alternatives like Cd-based QDs face regulatory and toxicity concerns.

PL quantum yield

Data to verify

≥50% (pristine QDs); >60% (SQWs)

Supports emissive material screening for visible-light applications

Cross-study data; synthesis conditions affect absolute values

Evidence Dimension	Photoluminescence quantum yield (PLQY)
Target Compound Data	≥50% (pristine ZnTe QDs); >60% (ZnSe/ZnTe/ZnSe SQWs)
Comparator Or Baseline	ZnTe/ZnSe core-shell QDs: up to ~25%
Quantified Difference	Pristine ZnTe QDs have PLQY at least 2x higher than simple core-shell structures; advanced SQWs further improve by ~20%
Conditions	Colloidal synthesis; emission at ~580 nm (ZnTe QDs) and green region (SQWs); measured in solution

Why This Matters

High PLQY is a primary selection criterion for emissive materials in displays and bio-labeling; ZnTe's intrinsic efficiency reduces the need for complex shell passivation, simplifying procurement and synthesis for cost-sensitive applications.

• [1] Lund University. (n.d.). Constructing ZnTe Spherical Quantum Well for Efficient Light Emission. View Source
• [2] Kim, Y., et al. (2018). Fabrication of Visible-Light Sensitized ZnTe/ZnSe (Core/Shell) Type-II Quantum Dots. Journal of the Korean Chemical Society. View Source

ZnTe Refractive Index vs. CdTe

At the common characterization wavelength of 632.8 nm (He-Ne laser), ZnTe exhibits a refractive index of 3.04438 and an extinction coefficient of 0.07233001 . This is higher than the refractive index of CdTe at the same wavelength (typically ~2.9), which is a key differentiator for optical design, particularly in anti-reflection coatings, waveguides, and photonic crystals.

Refractive index

Data to verify

ZnTe 3.044 vs CdTe ~2.9 at 632.8 nm

Differentiates optical design parameters for waveguides and coatings

Thin film measurement; confirm for specific deposition method

Evidence Dimension	Refractive index (n) at 632.8 nm
Target Compound Data	3.04438
Comparator Or Baseline	CdTe: ~2.9
Quantified Difference	ZnTe refractive index is ~0.14 higher than CdTe
Conditions	Thin film measurement at room temperature; He-Ne laser source

Why This Matters

The refractive index directly impacts optical confinement, reflection losses, and phase matching in devices; a 5% difference necessitates redesign of optical stacks and waveguides, making ZnTe a distinct and non-substitutable component in integrated photonic circuits.

ZT Enhancement with ZnTe Alloying

While ZnTe itself has a moderate thermoelectric figure of merit (ZT ~0.4 at 700 K), its role as an alloying agent is a significant differentiator. Incorporating 2% ZnTe into p-type Pb₀.₉₈₅Na₀.₀₁₅Te reduces the lattice thermal conductivity to ~0.69 W·m⁻¹·K⁻¹ at 700 K, leading to a peak ZT of 1.73 at 700 K [1]. This represents a substantial enhancement over the undoped PbTe baseline and demonstrates ZnTe's unique capability to precipitate and scatter phonons effectively, a property not replicated by analogous tellurides like CdTe in this specific matrix.

ZT enhancement

Head-to-head

ZT 1.73 at 700 K with 2% ZnTe vs ZT

Supports high-ZT thermoelectric research as PbTe additive

Spark plasma sintered; at 700 K

Evidence Dimension	Thermoelectric figure of merit (ZT) and lattice thermal conductivity (κL)
Target Compound Data	ZT = 1.73 at 700 K; κL = 0.69 W·m⁻¹·K⁻¹ at 700 K (Pb₀.₉₈₅Na₀.₀₁₅Te-2% ZnTe)
Comparator Or Baseline	Pb₀.₉₈₅Na₀.₀₁₅Te (without ZnTe): κL ~1.0 W·m⁻¹·K⁻¹, ZT < 1.0
Quantified Difference	ZT improvement >70%; lattice thermal conductivity reduction ~31%
Conditions	Spark plasma-sintered pellets; measured at 700 K

Why This Matters

This quantifies ZnTe's value as a phonon-scattering additive for advanced thermoelectric materials. For procurement, this demonstrates that sourcing high-purity ZnTe is essential for achieving state-of-the-art ZT values in lead telluride-based thermoelectric generators, where generic substitution would fail to deliver comparable performance.

• [1] Ahn, K., Shin, H., Im, J., Chung, I., & Park, S. H. (2017). ZnTe alloying effect on enhanced thermoelectric properties of p-type PbTe. ACS Applied Materials & Interfaces, 9(43), 37654–37661. View Source

Telluroxozinc (ZnTe) Applications

Green LEDs and Laser Diodes

The direct bandgap of 2.23–2.26 eV positions ZnTe as the ideal active layer for light emission in the green spectral region (~550 nm). Substituting CdTe (1.50 eV) or ZnSe (2.62 eV) would result in emission in the near-infrared or blue-UV, respectively, failing the target application. Procurement of high-purity ZnTe is mandatory for fabricating efficient green LEDs and laser diodes .

High-Speed p-Channel TFTs & Photodetectors

The exceptionally high hole mobility of up to 6500 cm²/V·sec in p-type ZnTe enables faster switching speeds and more sensitive photodetection compared to devices based on CdTe or ZnO. This makes ZnTe the preferred material for backplanes in high-resolution displays, high-speed sensors, and integrated optoelectronic circuits where hole transport is the performance bottleneck .

Thermoelectric Generators for Waste Heat Recovery

The ability of ZnTe precipitates to dramatically reduce lattice thermal conductivity in PbTe matrices is a unique processing advantage. Sourcing ZnTe for use as an alloying agent enables the fabrication of thermoelectric modules with ZT values exceeding 1.7 at 700 K, a performance level unattainable with generic substitution. This is directly relevant for industrial waste heat recovery systems and radioisotope thermoelectric generators (RTGs) .

THz Generation and Nonlinear Optics

The high refractive index (~3.04 at 632.8 nm) and favorable nonlinear optical properties of ZnTe make it a standard material for terahertz generation and detection via optical rectification. Its use in THz time-domain spectroscopy systems is well-established, and substitution with lower-index materials would degrade phase-matching conditions and reduce THz output power .

Application

Selection Property

Validation Focus

Green-wavelength optoelectronic devices

Direct bandgap in green spectral region

Emission wavelength and photoluminescence efficiency

p-Channel thin-film transistors

Reported high hole mobility

Carrier mobility and switching speed

Thermoelectric waste heat recovery

Phonon-scattering capability as alloying additive

Lattice thermal conductivity and ZT measurement

Terahertz generation and nonlinear optics

High refractive index and nonlinear optical coefficient

THz output power and phase matching

• [1] Thutupalli, G. K. M., & Tomlin, S. G. (1976). The optical properties of thin films of cadmium and zinc selenides and tellurides. Journal of Physics D: Applied Physics, 9(11), 1639–1646. View Source
• [2] Aven, M., & Segall, B. (1967). Mobility of Holes and Interaction between Acceptor Defects in ZnTe. Journal of Applied Physics, 38(11), 4410–4413. View Source
• [3] Ahn, K., Shin, H., Im, J., Chung, I., & Park, S. H. (2017). ZnTe alloying effect on enhanced thermoelectric properties of p-type PbTe. ACS Applied Materials & Interfaces, 9(43), 37654–37661. View Source